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A 2023 study provides a high-resolution experimental line list for ethylene in the 6700–7260 cm⁻¹ region

and details the methodology used to create it [1]. This work addresses a gap in high-resolution data for this

near-infrared region, which is important for remote sensing and quantitative trace gas analysis.

Summary of Key Experimental Details

Aspect Description

Objective Provide new high-resolution laboratory data for the ethylene absorption spectrum
between 5000 and 9000 cm⁻¹ [1].

Instrumentation Bruker IFS 125 HR high-resolution Fourier Transform Spectrometer (FTS) on the
AILES beamline of the SOLEIL synchrotron [1].

Spectral Range 5000–9000 cm⁻¹ (with detailed analysis in the 6700–7260 cm⁻¹ interval) [1].

Sample
Conditions

Recorded at four temperatures (130, 201, 240, 297 K) and two pressures for each

temperature to reduce spectral congestion [1].

Key Output An empirical line list of over 19,000 absorption lines at 130 K for the 6700–7260

cm⁻¹ region [1].
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Different research applications call for specific detection techniques. The following table compares methods

mentioned in the search results, focusing on trace gas detection and plant physiology.

Technique Principle Typical Applications Key Advantages / Disadvantages

| Fourier Transform Spectroscopy (FTS) [1] | Measures absorption/emission of infrared light across a wide

range to create a high-resolution spectrum. | Laboratory analysis, creating reference line lists, remote sensing

[1]. | Adv: High resolution, wide spectral range. Disadv: Complex instrumentation. | | Laser-Based Photo-

Acoustic Spectroscopy [2] | A laser beam excites gas molecules; the resulting sound wave is detected by a

microphone. | Real-time, sensitive trace gas detection in plant physiology and other biological research [2]. |

Adv: Extremely sensitive for trace gases, real-time measurement. Disadv: Equipment can be expensive [2]

[3]. | | Cavity Ring Down Spectroscopy (CRDS) [1] | Measures the decay rate of light in an optical cavity;

the decay time is affected by absorption from the gas sample. | Trace gas analysis, atmospheric chemistry [1].

| Adv: Very high sensitivity. Disadv: Can be limited to narrower spectral regions. | | Gas Chromatography

(GC) [3] | Separates gas mixtures in a column, with ethylene typically detected by a Flame Ionization

Detector (FID). | Common method for ethylene quantification, especially in plant samples [3]. | Adv: Widely

available, can separate multiple gases. Disadv: Requires headspace accumulation, not real-time [3]. |

A Practical Experimental Workflow

Based on the search results, here is a generalized workflow for conducting a spectroscopic analysis of

ethylene, which can be adapted based on your specific research goals and equipment.
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Experiment Preparation

Data Acquisition

Data Processing & Analysis

Start: Define Research Objective

Select Appropriate Technique
(e.g., FTS for reference data,
Photo-acoustic for trace gas)

Prepare Ethylene Sample
(Control purity, pressure, temperature)

Calibrate Instrumentation

Record Absorption Spectrum

Vary Parameters if Needed
(e.g., Temperature for congestion reduction)

Construct Empirical Line List
(Line positions, intensities)

Compare with Theoretical/Variational Lists
(e.g., TheoReTS)

Determine Lower State Energy (Eemp)
from temperature-dependent intensities
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End: Publish Data & Methodology

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. High resolution spectroscopy and a theoretical line list of ... [sciencedirect.com]

2. Plant Ethylene Detection Using Laser-Based... | SpringerLink [link.springer.com]

3. Quantitative analysis of ethylene precursor ACC in plant ... [bmcplantbiol.biomedcentral.com]

To cite this document: Smolecule. [Spectroscopic Data & Experimental Protocol]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b595908#ethylene-spectroscopic-

data-and-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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